Cas no 1165-27-1 (Pregn-5-en-20-one, 3b-chloro-17-hydroxy- (7CI,8CI))

Pregn-5-en-20-one, 3b-chloro-17-hydroxy- (7CI,8CI) structure
1165-27-1 structure
Product Name:Pregn-5-en-20-one, 3b-chloro-17-hydroxy- (7CI,8CI)
CAS No:1165-27-1
MF:C21H31ClO2
MW:350.922645807266
CID:232582
PubChem ID:247751
Update Time:2025-04-19

Pregn-5-en-20-one, 3b-chloro-17-hydroxy- (7CI,8CI) Chemical and Physical Properties

Names and Identifiers

    • Pregn-5-en-20-one, 3b-chloro-17-hydroxy- (7CI,8CI)
    • 1-[(3S,8R,9S,10R,13S,14S,17R)-3-chloro-17-hydroxy-10,13-dimethyl-1,2,3,4,7,8,9,11,12,14,15,16-dodecahydrocyclopenta[a]phenanthren-17-yl]ethanone
    • NSC63017
    • DTXSID60922077
    • NSC-63017
    • 1165-27-1
    • 3-Chloro-17-hydroxypregn-5-en-20-one
    • Inchi: 1S/C21H31ClO2/c1-13(23)21(24)11-8-18-16-5-4-14-12-15(22)6-9-19(14,2)17(16)7-10-20(18,21)3/h4,15-18,24H,5-12H2,1-3H3/t15-,16+,17-,18-,19-,20-,21-/m0/s1
    • InChI Key: VRDGNIDETSCLAU-TVWVXWENSA-N
    • SMILES: Cl[C@H]1CC[C@@]2(C)C(C1)=CC[C@@H]1[C@@H]2CC[C@]2(C)[C@@](C(C)=O)(CC[C@H]21)O

Computed Properties

  • Exact Mass: 350.20143
  • Monoisotopic Mass: 350.2012579g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 1
  • Complexity: 599
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 7
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.5
  • Topological Polar Surface Area: 37.3Ų

Experimental Properties

  • PSA: 37.3
  • LogP: 4.87670
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